Cas no 97336-42-0 (1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-)

97336-42-0 structure
Product name:1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
- 1H-Pyrrole-2-carboxaldehyde, 3-ethyl-4,5-dimethyl- (9CI)
- SCHEMBL14543745
- 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
- 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carboxaldehyde
- 97336-42-0
- DTXSID801235614
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- Inchi: InChI=1S/C9H13NO/c1-4-8-6(2)7(3)10-9(8)5-11/h5,10H,4H2,1-3H3
- InChI Key: INRLLMQZKREWLK-UHFFFAOYSA-N
- SMILES: CCC1=C(NC(=C1C)C)C=O
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.9Ų
1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- Related Literature
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Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
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Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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8. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
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